Cas no 2679823-94-8 (tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate
• CAS No: 2679823-94-8
• MF: C₈H₁₄F₃NO₃
• MW: 229.196873188019
• CID: 5644099
• PubChem ID: 165911205
• Update Time: 2025-06-14

tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate
• EN300-28275215
• 2679823-94-8

• Inchi： 1S/C8H14F3NO3/c1-7(2,3)15-6(13)5(12)4-14-8(9,10)11/h5H,4,12H2,1-3H3/t5-/m0/s1
• InChI Key： ARWRTTUOCMMHIC-YFKPBYRVSA-N
• SMILES： FC(OC[C@@H](C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 229.09257779g/mol
• Monoisotopic Mass: 229.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate

Comprehensive Overview of tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate (CAS No. 2679823-94-8)

The compound tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate (CAS No. 2679823-94-8) is a specialized chiral intermediate widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and the tert-butyl ester moiety, make it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in the development of protease inhibitors and central nervous system (CNS) targeting agents.

One of the key reasons for the growing interest in tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate is its role in addressing modern healthcare challenges. For instance, the trifluoromethoxy group enhances metabolic stability and bioavailability, which are critical factors in the design of next-generation therapeutics. This aligns with current trends in precision medicine and personalized drug development, where researchers seek compounds with optimized pharmacokinetic properties. Additionally, the chiral center at the 2-position allows for stereoselective synthesis, a hot topic in asymmetric catalysis and green chemistry.

From a synthetic chemistry perspective, CAS No. 2679823-94-8 is often discussed in the context of peptide mimetics and small molecule modulators. Its versatility enables its use in fragment-based drug design (FBDD) and combinatorial chemistry, two areas gaining traction due to their efficiency in lead compound identification. The tert-butyl ester group also provides a protective strategy for carboxylic acids, a common technique in multi-step organic synthesis. This feature is particularly relevant to researchers exploring prodrug strategies or bioconjugation techniques.

Environmental and regulatory considerations further highlight the significance of tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate. With increasing scrutiny on sustainable chemistry, this compound's potential for low-toxicity applications makes it a candidate for eco-friendly synthesis routes. Questions frequently searched in academic and industrial circles include its synthetic scalability, purification methods, and handling stability, reflecting the practical challenges faced by chemists. Moreover, its compatibility with continuous flow chemistry—a trending topic in process optimization—adds to its appeal.

In summary, tert-butyl (2S)-2-amino-3-(trifluoromethoxy)propanoate (CAS No. 2679823-94-8) represents a cutting-edge tool for researchers tackling complex problems in medicinal and synthetic chemistry. Its alignment with contemporary themes like drug repurposing, catalysis innovation, and green synthesis ensures its continued relevance in scientific discourse. As demand for tailored molecular solutions grows, this compound is poised to remain a focal point in high-impact research and development.